Cas no 127988-85-6 (Phenol, 4-(5-chloro-2-benzofuranyl)-)

Phenol, 4-(5-chloro-2-benzofuranyl)- structure
127988-85-6 structure
Product Name:Phenol, 4-(5-chloro-2-benzofuranyl)-
CAS No:127988-85-6
MF:C14H9ClO2
MW:244.67306303978
CID:1222077
PubChem ID:10171444
Update Time:2025-04-20

Phenol, 4-(5-chloro-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(5-chloro-2-benzofuranyl)-
    • 4-(5-chloro-1-benzofuran-2-yl)phenol
    • CHEMBL3792674
    • 4-(5-Chloro-benzofuran-2-yl)-phenol
    • IZMHRHFIVMPTQG-UHFFFAOYSA-N
    • SCHEMBL3927930
    • 127988-85-6
    • BDBM50162931
    • DTXSID60436326
    • 5-chloro-2-(4-hydroxyphenyl)benzofuran
    • Inchi: 1S/C14H9ClO2/c15-11-3-6-13-10(7-11)8-14(17-13)9-1-4-12(16)5-2-9/h1-8,16H
    • InChI Key: IZMHRHFIVMPTQG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=C(C1C=CC(=CC=1)O)O2

Computed Properties

  • Exact Mass: 244.0291072g/mol
  • Monoisotopic Mass: 244.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 33.4Ų
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